p-Propylphenyl acetate

• CAS No.: 61824-46-2
• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: (4-propylphenyl) acetate
• InChI: InChI=1S/C11H14O2/c1-3-4-10-5-7-11(8-6-10)13-9(2)12/h5-8H,3-4H2,1-2H3
• InChI Key: NAFYQPWOHMIWTQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)OC(=O)C

Description

P-Propylphenyl acetate is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-n-Propylphenol (1.00 g) was dissolved in dichloromethane (10 ml) to prepare a solution. Pyridine (862 mg) and acetyl chloride (692 mg) were added to the solution, and the mixture was stirred at room temperature overnight. The solvent was removed therefrom by distillation under the reduced pressure. Water was then added to the residue, and the mixture was extracted with chloroform. The chloroform layer was washed with water and was dried over anhydrous magnesium sulfate. The solvent was removed therefrom by distillation under the reduced pressure, and the residue was purified by column chromatography using chloroform to give 4-n-propylphenyl acetate (1.09 g, yield 100%).